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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides crucial safety and
logistical information for the handling of Ornidazole-d5, a deuterated analog of the
antimicrobial agent Ornidazole. The following guidelines are based on the safety data for the
parent compound, Ornidazole, and are intended to provide a comprehensive operational and
disposal plan.

Hazard Identification and Classification

Ornidazole is classified as harmful if swallowed.[1][2][3] While specific toxicity data for
Ornidazole-d5 is not available, it should be handled with the same precautions as Ornidazole
due to their structural similarity.

Hazard Summary for Ornidazole:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Data sourced from Ornidazole Safety Data Sheets.

Operational Plan: Safe Handling Procedures
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A systematic approach to handling Ornidazole-d5 in a laboratory setting is essential to
minimize exposure and ensure a safe working environment.

Engineering Controls

o Ventilation: Handle Ornidazole-d5 in a well-ventilated area.[4] For procedures that may
generate dust or aerosols, a chemical fume hood is recommended.

o Containment: Use a designated area for handling this compound.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ornidazole-d5 to prevent skin and eye
contact, inhalation, and ingestion.[4][5][6][7]

PPE Category Item Specification

Nitrile or butyl rubber gloves
are suitable. Always check the
Hand Protection Chemical-resistant gloves manufacturer's
recommendations for chemical
compatibility.[6]

o Must comply with OSHA 29
) Safety glasses with side
Eye Protection CFR 1910.133 or European

shields or goggles
Standard EN166.[5]

) ] Laboratory coat or long- )
Skin and Body Protection ) To prevent skin exposure.[4]
sleeved clothing

Required if there is a risk of
generating airborne dust or

Respiratory Protection NIOSH-approved respirator aerosols. A fit-tested N95 or
higher respirator is

recommended.[8]

Hygiene Practices
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» Wash hands thoroughly with soap and water after handling and before eating, drinking,
chewing gum, using tobacco, or using the toilet.[3][5]

e Do not eat, drink, or smoke in areas where Ornidazole-d5 is handled or stored.[2][3][5]

 Remove contaminated clothing and wash it before reuse.

Experimental Workflow for Handling Ornidazole-d5

The following diagram outlines the standard procedure for safely handling Ornidazole-d5 in a
research setting.

Safe handling workflow for Ornidazole-d5.

Disposal Plan

Proper disposal of Ornidazole-d5 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization

Unused Ornidazole-d5 and materials contaminated with it should be considered hazardous
waste.

Disposal Procedures

o Segregation: Collect all waste materials contaminated with Ornidazole-d5 in a designated,
clearly labeled, and sealed hazardous waste container.

» Containerization: Use chemically resistant containers for waste collection.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "Ornidazole-d5".

» Disposal Vendor: Dispose of the waste through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for chemical waste disposal.[5]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste.
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Logical Flow for Ornidazole-d5 Waste Disposal

This diagram illustrates the decision-making process for the proper disposal of materials
related to Ornidazole-d5.

Material Contaminated
with Ornidazole-d5?

Segregate as Dispose as
Hazardous Waste Non-Hazardous Waste

Place in Labeled
Hazardous Waste Container

Arrange for Pickup by
Licensed Disposal Vendor

Click to download full resolution via product page

Decision tree for Ornidazole-d5 waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route Action

If swallowed, call a poison control center or

doctor immediately for treatment advice.[9]

Ingestion _ _ _
Rinse mouth with water.[2][3][5] Do not induce
vomiting.

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Take off contaminated clothing immediately.
) Rinse skin with plenty of water for at least 15
Skin Contact ) o )
minutes.[5][9] If skin irritation persists, call a

physician.

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact

Eye Contact ) ) i
lenses, if present, after the first 5 minutes, then

continue rinsing.[9] Seek medical attention.

Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further spread of the spill.

e Clean-up:

o For small spills of solid material, carefully sweep up and place into a sealed container for
disposal. Avoid generating dust.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent or detergent and water. Collect all
cleaning materials as hazardous waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://files.hawaii.gov/hdoa/labels/8402.5.pdf
https://chemdmart.com/public/assets/images/productDoc/ornidazole-msds.pdf
https://www.chemicalbook.com/msds/ornidazole.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6310006&productDescription=ORNIDAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/ornidazole.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6310006&productDescription=ORNIDAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://files.hawaii.gov/hdoa/labels/8402.5.pdf
https://files.hawaii.gov/hdoa/labels/8402.5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Report: Report the incident to the appropriate safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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